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Compound of Interest

Compound Name: Methyl dimethoxyacetate

Cat. No.: B151051 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl Dimethoxyacetate

Introduction
Methyl dimethoxyacetate (CAS No. 89-91-8) is a colorless liquid with an aromatic odor,

utilized as a laboratory chemical.[1][2] Its molecular formula is C5H10O4, and it has a

molecular weight of 134.13 g/mol .[3][4][5][6] This guide provides a comprehensive overview of

the safety and handling precautions necessary for researchers, scientists, and drug

development professionals working with this compound. Adherence to these guidelines is

crucial to ensure a safe laboratory environment.

Hazard Identification and Classification
Methyl dimethoxyacetate is classified as a combustible liquid.[1][2] While extensive

toxicological data is not available, it is presumed to be an irritant to the skin, eyes, and

respiratory tract upon exposure.[7][8]

Table 1: Hazard Classification
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Classification System Hazard Class Notes

OSHA Hazard Communication

(29 CFR 1910.1200)

Combustible Liquid, Category

4

Signal Word: Warning. Hazard

Statement: Combustible liquid.

[1][2]

Globally Harmonized System

(GHS)

Flammable liquids, Category 4

(H227)

Hazard Statement:

Combustible liquid.[2][4] Other

potential GHS statements

include H315 (Causes skin

irritation), H319 (Causes

serious eye irritation), and

H335 (May cause respiratory

irritation).[4]

NFPA Rating (Estimated)
Health: 0, Flammability: 2-3,

Instability: 0

There is a discrepancy in the

flammability rating between

sources.[1][8]

WHMIS Classification B2 - Flammable liquid [9]

Physical and Chemical Properties
A summary of the key physical and chemical properties of methyl dimethoxyacetate is

presented below.

Table 2: Physical and Chemical Properties of Methyl Dimethoxyacetate
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Property Value Source(s)

CAS Number 89-91-8 [1][5][10]

Molecular Formula C5H10O4 [3][4][5][6]

Molecular Weight 134.13 g/mol [3][4][5][6][10]

Appearance Clear, colorless liquid [1][2][3]

Odor Aromatic [1][2]

Boiling Point
160 - 163 °C @ 760 mmHg 67

°C @ 18 mmHg
[1][11][12][13]

Flash Point
63 °C / 145.4 °F (closed cup)

35 °C / 95.0 °F
[1][8][12][13]

Density 1.096 g/mL at 25 °C [10][11][12][13]

Refractive Index n20/D 1.405 [11][12][13]

Solubility

Reacts with water; may

decompose in moist air/water.

[10]

[10]

Toxicological Information
The toxicological properties of methyl dimethoxyacetate have not been fully investigated.[1]

[8] No significant acute toxicity data has been identified in literature searches.[10] Therefore, it

should be handled with care, assuming potential for irritation.

Table 3: Summary of Toxicological Data
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Endpoint Finding Source(s)

Acute Toxicity
No acute toxicity information is

available for this product.[1][2]
[1][2]

Skin Corrosion/Irritation

May cause skin irritation.[8]

However, one source suggests

it is not thought to produce

skin irritation based on animal

models.[10]

[8][10]

Eye Damage/Irritation May cause eye irritation.[8] [8]

Respiratory Sensitization
May cause respiratory tract

irritation.[8]
[8]

Carcinogenicity

Not listed as a carcinogen by

ACGIH, IARC, NTP, or

California Prop 65.[8]

[8]

Handling and Storage
Safe Handling Protocols
Proper handling procedures are essential to minimize exposure and risk.

Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[7]

[8]

Personal Contact: Avoid all personal contact, including inhalation of vapors or mists.[10] Do

not get in eyes, on skin, or on clothing.[8]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][2][8] Use

spark-proof tools and explosion-proof equipment.[8] Take precautionary measures against

static discharges.[2]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.[7][8]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory when handling methyl dimethoxyacetate.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][8] A face shield may be necessary where splash potential is high.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile, neoprene) and clothing to

prevent skin exposure.[7][8][10]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be needed.[1] If there is a risk of overexposure or in poorly ventilated

areas, use a NIOSH/MSHA-approved respirator.[8]

Storage Conditions
Proper storage is critical for maintaining the chemical's stability and ensuring safety.

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][8]

Temperature: Store in a cool place; refrigeration is recommended.[1][2][9] The recommended

storage temperature is 2-8°C.[11][12][13]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, strong bases,

and strong reducing agents.[1]

Moisture: The material is moisture-sensitive.[2] Containers may develop pressure; open

carefully and vent periodically.[10]

Emergency Procedures and Experimental Protocols
First-Aid Measures
This section details the immediate actions to be taken in case of accidental exposure.

Eye Contact:

Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[1][2]

[8]
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Seek immediate medical attention.[8]

Skin Contact:

Wash off immediately with soap and plenty of water while removing all contaminated

clothing and shoes.[1][2]

Seek medical attention if irritation develops or persists.[10]

Inhalation:

Remove the individual from the exposure area to fresh air.[2][8]

If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[8]

Seek immediate medical attention.[8]

Ingestion:

Do NOT induce vomiting.[8]

If the person is conscious and alert, rinse their mouth with water and have them drink 2-4

cupfuls of water or milk.[8]

Never give anything by mouth to an unconscious person.[8][14]

Seek immediate medical attention.[8]

Fire-Fighting Measures
This protocol outlines the procedure for extinguishing fires involving methyl
dimethoxyacetate.

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[1][2][14] Water mist may be used to cool closed containers.[1]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[8]
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Specific Hazards: The substance is a combustible material.[1] Containers may explode when

heated.[1][2] Vapors are heavier than air and may travel to a source of ignition and flash

back.[8] Hazardous combustion products include carbon monoxide and carbon dioxide.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

with a full face-piece operated in pressure-demand mode and full protective gear.[1][8][14]

Accidental Release Measures (Spill Response)
This protocol provides a step-by-step guide for handling accidental spills.

Ensure Personal Safety: Wear the appropriate personal protective equipment as detailed in

Section 5.2.

Remove Ignition Sources: Immediately remove all sources of ignition (sparks, flames, hot

surfaces) from the spill area.[1][8][9]

Ventilate the Area: Ensure adequate ventilation.[8][14]

Containment: Prevent further leakage or spillage if it is safe to do so.

Absorption:

For small spills, absorb the material with an inert, non-combustible absorbent material

such as sand, silica gel, acid binder, universal binder, or vermiculite.[1][8][9]

Do not use combustible materials like sawdust.[8][9]

Collection:

Use spark-proof tools to collect the absorbed material.[8]

Place the collected material into a suitable, closed, and properly labeled container for

disposal.[1]

Disposal: Dispose of the waste material in accordance with approved local, regional, and

national regulations.[1] Do not empty into drains.[1]
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Visualizations
Logical Workflow for Safe Handling
The following diagram illustrates the logical progression of safety considerations when working

with methyl dimethoxyacetate.
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Diagram 1: Logical Workflow for Safe Handling
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Caption: Logical Workflow for Safe Handling
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Experimental Workflow for Spill Response
This diagram outlines the standard operating procedure for responding to an accidental spill of

methyl dimethoxyacetate.

Caption: Experimental Workflow for Spill Response

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151051#methyl-dimethoxyacetate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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